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Compound Name: Aflatoxin G2-13C17

CAS No.: 1217462-49-1

Cat. No.: B1514405 Get Quote

Aflatoxins, a group of mycotoxins produced by Aspergillus species, represent a significant

threat to global food safety and public health.[1][2][3] Among these, Aflatoxin G2 (AFG2) is a

known contaminant in a wide range of commodities including cereals, nuts, and spices.[3][4][5]

Its potent toxicity, coupled with stringent regulatory limits in food and feed, necessitates highly

accurate and reliable analytical methods for its detection and quantification.[3][6]

This guide focuses on Aflatoxin G2-¹³C₁₇, the stable isotope-labeled (SIL) analogue of AFG2.

The incorporation of ¹³C atoms into the molecule renders it an ideal internal standard for mass

spectrometry-based methods.[6][7] Its utility is rooted in the principle of Isotope Dilution Mass

Spectrometry (IDMS), a definitive analytical technique. In IDMS, a known quantity of the SIL

standard is added to the sample at the beginning of the analytical process. Because the SIL

standard is chemically identical to the native analyte, it experiences the same extraction

inefficiencies, matrix effects, and ionization suppression or enhancement during analysis.[7][8]

By measuring the ratio of the native analyte to the known amount of the SIL standard, one can

calculate the analyte's concentration with exceptional accuracy, effectively nullifying variations

that plague other methods. Fully ¹³C-labeled standards are often preferred over deuterated

versions to ensure perfect co-elution with the native compound in chromatographic systems.[1]

This document serves as a technical resource for researchers and drug development

professionals, providing a comprehensive overview of Aflatoxin G2-¹³C₁₇, including its

suppliers, technical specifications, and a detailed protocol for its application in quantitative

analysis.
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Part 1: Supplier Landscape and Commercial
Availability
Aflatoxin G2-¹³C₁₇ is a specialized analytical standard available from a select number of

reputable suppliers. The product is typically sold as a certified solution in acetonitrile at a

concentration of approximately 0.5 µg/mL. Availability is generally stable, though it is crucial to

verify stock status and lead times with individual suppliers. Due to the toxic nature of aflatoxins,

many suppliers restrict sales to licensed laboratories and qualified research institutions.
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Supplier
Product
Name/Nu
mber

Concentr
ation

Purity Volume
CAS
Number

Notes

Cayman

Chemical

Aflatoxin

G2-¹³C₁₇

(Item No.

31263)

0.5 µg/mL

in

acetonitrile

≥98% 1.2 mL
1217462-

49-1

Shipped at

room

temperatur

e in the

US, may

vary

elsewhere.

Storage at

-20°C.[9]

Sigma-

Aldrich

(Merck)

Aflatoxin

G2-¹³C₁₇

solution

(32777)

~0.5 µg/mL

in

acetonitrile

≥97.0%

(HPLC)
1 mL

1217462-

49-1

Analytical

standard

grade.

LGC

Standards

Aflatoxin

G2 ¹³C₁₇

0.5 µg/mL

in

Acetonitrile

0.5 µg/mL
Not

specified
1.2 mL

1217462-

49-1

Part of

their

mycotoxin

reference

materials

portfolio.

[10]

Romer

Labs

Biopure™

MIX 11

(¹³C

Aflatoxins)

0.5 µg/mL

(each)

Not

specified

Not

specified

Not

specified

Sold as a

mix

containing

¹³C₁₇

labeled

Aflatoxins

B1, B2,

G1, and

G2.[7]

Bertin

Bioreagent

Aflatoxin

G2-¹³C₁₇

Not

specified

Not

specified

1.2 mL 1217462-

49-1

Distributes

for

Cayman
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(CAT N°:

31263)

Chemical;

sale

restricted

to licensed

labs.

LIBIOS

U-[¹³C₁₇]-

Aflatoxin

G2

Not

specified

98%

isotopic

purity

0.5-10 mL
Not

specified

In

partnership

with

Fianovis;

provides

ready-to-

use

certified

standard

solution.

[11]

Part 2: Technical Profile and Core Application
The primary and most critical application of Aflatoxin G2-¹³C₁₇ is as an internal standard for the

quantification of native Aflatoxin G2 via Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS).

Physicochemical Properties
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Property Value Source

Chemical Name

(7aR,10aS)-5-(methoxy-

¹³C)-3,4,7a,9,10,10a-

hexahydro-1H,12H-

furo[3′,2′:4,5]furo[2,3-

h]pyrano[3,4-c]chromene-1,12-

dione-

1,3,4,4a,4b,5,6,6a,7a,9,10,10a

,10b,10c,12,12a-¹³C₁₆

[9]

CAS Number 1217462-49-1 [9][10]

Molecular Formula [¹³C]₁₇H₁₄O₇ [9]

Formula Weight 347.2 g/mol [9]

Purity ≥97-98% [9]

Appearance
White to off-white solid (as

neat material)
[12]

Formulation
Typically ~0.5 µg/mL solution

in acetonitrile
[9]

Storage -20°C [9][13]

Experimental Workflow: Quantification of Aflatoxin G2
by LC-MS/MS
The use of Aflatoxin G2-¹³C₁₇ in a stable isotope dilution assay (SIDA) is a robust method for

determining AFG2 levels in complex matrices like food products.[14][15] The workflow corrects

for analyte loss during sample preparation and compensates for matrix-induced signal

suppression or enhancement in the MS source.[7][8]
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Sample Preparation
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Caption: Workflow for Aflatoxin G2 quantification using a ¹³C-labeled internal standard.
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Protocol: Quantification of Aflatoxin G2 in a Grain Matrix
This protocol is a generalized methodology based on established analytical practices.[14][15]

Researchers must validate the method for their specific matrix and instrumentation.

1. Materials and Reagents:

Aflatoxin G2-¹³C₁₇ standard solution (~0.5 µg/mL in acetonitrile)

Native Aflatoxin G2 analytical standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic Acid

Immunoaffinity columns (IAC) specific for aflatoxins B & G[1][3]

Phosphate-buffered saline (PBS)

Homogenizer/blender

Centrifuge

Vortex mixer

2. Preparation of Standards:

Prepare a series of calibration standards by diluting the native Aflatoxin G2 standard with

acetonitrile/water.

Spike each calibration standard (and the blank) with a fixed concentration of the Aflatoxin

G2-¹³C₁₇ internal standard solution. The final concentration should be chosen to be

comparable to the expected mid-point of the calibration curve.

3. Sample Preparation and Extraction:
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Weigh 25 g of the homogenized grain sample into a blender jar.

Add a precise volume of the Aflatoxin G2-¹³C₁₇ internal standard solution. The amount added

should yield a response that is easily detectable and within the linear range of the

instrument.

Add 100 mL of an extraction solvent (e.g., 80:20 methanol:water, v/v).

Blend at high speed for 2-3 minutes.

Filter the extract through fluted filter paper.

Dilute a portion of the filtrate with PBS to reduce the methanol concentration to <10%, as

required by the immunoaffinity column manufacturer.

4. Immunoaffinity Column (IAC) Cleanup:

Pass the diluted extract through the IAC at a slow, steady flow rate (e.g., 1-2 mL/min). The

antibodies in the column will bind aflatoxins (both native and ¹³C-labeled).

Wash the column with water to remove matrix interferences.

Elute the aflatoxins from the column using methanol. Collect the eluate.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of mobile phase (e.g., 500 µL) for LC-MS/MS

analysis.

5. LC-MS/MS Analysis:

Chromatography: Use a C18 reverse-phase column. A typical mobile phase would be a

gradient of water and methanol/acetonitrile, both containing a small amount of formic acid to

improve ionization.

Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization

(ESI+) mode. Monitor at least two Multiple Reaction Monitoring (MRM) transitions for both
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native Aflatoxin G2 and Aflatoxin G2-¹³C₁₇ to ensure identity confirmation and accurate

quantification.

Example Transition for AFG2: Q1 -> Q3 (e.g., m/z 331.1 -> 245.1)

Example Transition for ¹³C₁₇-AFG2: Q1 -> Q3 (e.g., m/z 348.1 -> 259.1) (Note: Exact m/z

values must be optimized on the specific instrument used).

6. Data Analysis:

Generate a calibration curve by plotting the ratio of the peak area of the native AFG2 to the

peak area of the ¹³C₁₇-AFG2 internal standard against the concentration of the native AFG2.

Calculate the same peak area ratio for the prepared samples.

Determine the concentration of Aflatoxin G2 in the samples by interpolating their peak area

ratios from the calibration curve.

Part 3: Quality Control and Safe Handling
Quality Assurance and Certification
For regulatory and research applications, using a certified analytical standard is paramount.

Look for suppliers that provide a Certificate of Analysis (CoA) detailing the product's identity,

purity (both chemical and isotopic), and concentration with associated uncertainty.[11]

Standards produced under ISO Guide 34 and ISO/IEC 17025 accreditation provide the highest

level of trust and traceability.[9]

Safety and Handling Protocol
Aflatoxins are potent toxins and carcinogens.[2][5] Aflatoxin G2-¹³C₁₇, while used in minute

quantities, must be handled with extreme care in a controlled laboratory environment. The

acetonitrile solvent is also hazardous.

1. Personal Protective Equipment (PPE):

Wear a lab coat, nitrile gloves, and safety glasses with side shields at all times.

2. Handling:
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Conduct all work with aflatoxin standards, especially neat materials or during dilutions, within

a certified chemical fume hood to prevent inhalation of aerosols or dust.

Use dedicated analytical balances and equipment.

3. Storage:

Store the standard solution at -20°C in its original vial to ensure stability.[9][13]

Keep vials tightly sealed and protected from light.

4. Spills and Decontamination:

Prepare a fresh decontamination solution (e.g., a 5% sodium hypochlorite solution) before

starting work.

In case of a spill, cover the area with absorbent material, apply the decontamination solution,

and allow a contact time of at least 30 minutes before cleaning.

5. Disposal:

All contaminated materials (gloves, pipette tips, vials, etc.) must be treated as hazardous

waste. Decontaminate with sodium hypochlorite solution before placing in a designated

hazardous waste container for incineration.
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Caption: A simplified safety workflow for handling Aflatoxin-¹³C standards.

Conclusion
Aflatoxin G2-¹³C₁₇ is an indispensable tool for any laboratory engaged in the high-sensitivity

analysis of mycotoxins. Its role as an internal standard in isotope dilution mass spectrometry

provides a level of accuracy and reliability that is essential for food safety monitoring,

toxicological research, and regulatory enforcement. By understanding the supplier landscape,

the technical application, and the stringent safety protocols required, researchers can
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confidently integrate this standard into their analytical workflows, contributing to more robust

and defensible scientific outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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